Cas no 1985-81-5 (1,4,7-Heptanetriamine)
1,4,7-Heptanetriamine structure
Product Name:1,4,7-Heptanetriamine
1,4,7-Heptanetriamine Chemical and Physical Properties
Names and Identifiers
-
- 1,4,7-Heptanetriamine
- 1,4,7-triaminoheptane
- heptane-1,4,7-triamine
- 1985-81-5
- SCHEMBL238918
- 1-(3-aminopropyl)butane-1,4-diamine
- AKOS006365520
- DTXSID30173599
-
- Inchi: 1S/C7H19N3/c8-5-1-3-7(10)4-2-6-9/h7H,1-6,8-10H2
- InChI Key: GDRJDUSGGPSMEI-UHFFFAOYSA-N
- SMILES: NC(CCCN)CCCN
Computed Properties
- Exact Mass: 145.15807
- Monoisotopic Mass: 145.158
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 6
- Complexity: 57.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 78.1Ų
Experimental Properties
- Density: 0.934
- Boiling Point: 305.4°Cat760mmHg
- Flash Point: 153.9°C
- PSA: 78.06
1,4,7-Heptanetriamine Related Literature
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Rui-Xue Rong,Qian Sun,Cui-Lan Ma,Bin Chen,Wen-Ying Wang,Zhong-Ao Wang,Ke-Rang Wang,Zhi-Ran Cao,Xiao-Liu Li Med. Chem. Commun. 2016 7 679
-
Tirtha Mukherjee,Jo?o Costa Pessoa,Amit Kumar,Asit R. Sarkar Dalton Trans. 2013 42 2594
-
Tirtha Mukherjee,Jo?o Costa Pessoa,Amit Kumar,Asit R. Sarkar Dalton Trans. 2012 41 5260
-
Anand Natrajan,David Sharpe,David Wen Org. Biomol. Chem. 2011 9 5092
-
Anand Natrajan,David Sharpe,David Wen Org. Biomol. Chem. 2011 9 5092
1985-81-5 (1,4,7-Heptanetriamine) Related Products
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- 3114-70-3(Cyclohexane-1,4-diamine)
- 5329-79-3(1-Methylpentylamine)
- 5452-37-9(Cyclooctylamine)
- 616-24-0(3-Aminopentane)
- 2615-25-0(trans-cyclohexane-1,4-diamine)
- 6240-90-0((R)-(?)-2-Aminoheptane)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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